Cas no 923220-53-5 (2-(3-methoxyphenoxy)-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylacetamide)

• Product Name: 2-(3-methoxyphenoxy)-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylacetamide
• CAS No: 923220-53-5
• MF: C₁₉H₂₄N₂O₄S
• MW: 376.469863891602
• CID: 5460505
• Update Time: 2025-07-02

2-(3-methoxyphenoxy)-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenoxy)-N-(2-morpholino-2-(thiophen-2-yl)ethyl)acetamide
• starbld0004489
• VU0492354-1
• Z608729826
• 2-(3-methoxyphenoxy)-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)acetamide
• 2-(3-methoxyphenoxy)-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylacetamide

• Inchi： 1S/C19H24N2O4S/c1-23-15-4-2-5-16(12-15)25-14-19(22)20-13-17(18-6-3-11-26-18)21-7-9-24-10-8-21/h2-6,11-12,17H,7-10,13-14H2,1H3,(H,20,22)
• InChI Key： HSIXXJINGFPKQI-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CNC(COC1C=CC=C(C=1)OC)=O)N1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 434
• XLogP3: 2.1
• Topological Polar Surface Area: 88.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(3-methoxyphenoxy)-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylacetamide

Comprehensive Overview of 2-(3-methoxyphenoxy)-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylacetamide (CAS No. 923220-53-5)

The compound 2-(3-methoxyphenoxy)-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylacetamide (CAS No. 923220-53-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a morpholine ring, a thiophene moiety, and a methoxyphenoxy group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets. The compound's acetamide backbone further enhances its stability and bioavailability, making it a valuable subject for drug discovery.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and targeted therapies. 2-(3-methoxyphenoxy)-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylacetamide aligns with this trend, as its structural features suggest potential efficacy in modulating enzymatic activity or receptor binding. For instance, the morpholin-4-yl group is a common pharmacophore in kinase inhibitors, which are widely explored in oncology and inflammatory diseases. This has led to increased searches for "morpholine derivatives in drug discovery" and "thiophene-based bioactive molecules," reflecting the compound's relevance in contemporary research.

The synthesis of CAS No. 923220-53-5 involves multi-step organic reactions, often starting with the functionalization of thiophene-2-carbaldehyde and subsequent coupling with morpholine and 3-methoxyphenol derivatives. Optimizing these synthetic routes is a key focus for chemists, as it impacts the compound's yield and purity—critical factors for preclinical studies. Discussions around "efficient synthesis of acetamide derivatives" and "green chemistry approaches for heterocyclic compounds" frequently highlight the challenges and innovations in this area. Moreover, the compound's logP and solubility profiles are often analyzed to predict its pharmacokinetic behavior, a topic of interest for researchers querying "ADME properties of morpholine-containing drugs."

Beyond its pharmaceutical potential, 2-(3-methoxyphenoxy)-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylacetamide has also been explored in material science. The thiophene ring, known for its electron-rich properties, contributes to applications in organic electronics, such as conductive polymers and semiconducting materials. This dual utility—spanning biomedicine and advanced materials—has spurred interdisciplinary collaborations, with search terms like "multifunctional heterocyclic compounds" gaining traction. As sustainability becomes a priority, investigations into the compound's biodegradability and eco-friendly synthesis are also emerging, addressing queries such as "green synthesis of thiophene derivatives."

In summary, CAS No. 923220-53-5 represents a versatile and scientifically intriguing molecule with broad applicability. Its structural complexity and functional diversity make it a focal point for researchers across disciplines, from medicinal chemistry to materials engineering. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.